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Compound of Interest

Compound Name: Acid Brown 4

Cat. No.: B1384328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Brown 4, also known by its Colour Index name C.I. 14805, is a monoazo acid dye.[1] Its

anionic nature allows it to bind to cationic components, making it suitable for various staining

applications in biological research and industrial processes.[2] Primarily used in the textile,

leather, and paper industries, its utility in a laboratory setting, particularly for histological

staining, can be explored.[2][3] These application notes provide a detailed protocol for the

preparation of Acid Brown 4 working solutions for research purposes, along with safety

guidelines and relevant technical data.

Physicochemical Properties
Acid Brown 4 is a brown powder that is soluble in water and ethanol.[2] In aqueous solutions,

it forms a red-light brown color, while in ethanol, it appears as a yellow-light brown solution.[2]

Table 1: Physicochemical and Solubility Data for Acid Brown 4
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Property Value Reference(s)

Chemical Name

sodium 6-amino-5-hydroxy-4-

(phenylazo)naphthalene-2-

sulphonate

CAS Number 5858-51-5 [3]

Molecular Formula C₁₆H₁₂N₃NaO₄S [3]

Molecular Weight 365.34 g/mol [3]

Appearance Brown powder [4]

Solubility in Water 18.67 g/L at 20°C [5]

Solubility in Ethanol
Soluble (yellow-light brown

solution)
[2]

pH of 1% Solution Approximately 7.5 [4]

Storage Temperature
Room temperature, in a cool,

dry place, protected from light.
[4]

Solution Stability

Stable under normal

temperatures and pressures.

Aqueous stock solutions of

acid dyes are generally stable

for up to 6 months when stored

properly.

[4][6]

Safety and Handling Precautions
Acid Brown 4 powder may cause irritation to the eyes, skin, and respiratory tract. It is harmful

if swallowed.[4] Therefore, appropriate personal protective equipment (PPE), including a lab

coat, safety goggles, and gloves, should be worn when handling the powder and its solutions.

Work in a well-ventilated area or under a chemical fume hood to minimize dust inhalation.[4] In

case of contact, rinse the affected area thoroughly with water.[4]
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Preparation of a 1% (w/v) Acid Brown 4 Stock Solution
This protocol outlines the preparation of a 1% (w/v) stock solution, which can be further diluted

to desired working concentrations.

Materials:

Acid Brown 4 powder (C.I. 14805)

Distilled or deionized water

Volumetric flask (e.g., 100 mL)

Magnetic stirrer and stir bar

Weighing balance

Spatula and weighing paper

Storage bottle (amber glass recommended)

Procedure:

Weigh out 1.0 g of Acid Brown 4 powder using a weighing balance.

Transfer the powder to a 100 mL volumetric flask.

Add approximately 50-60 mL of distilled water to the flask.

Place a magnetic stir bar in the flask and place it on a magnetic stirrer.

Stir the solution until the dye is completely dissolved. Gentle heating may be applied to aid

dissolution, but do not boil.

Once the dye is fully dissolved, add distilled water to the flask to bring the final volume to the

100 mL mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous.
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Transfer the solution to a clearly labeled amber glass storage bottle.

Store the stock solution in a cool, dark, and dry place.

Preparation of an Acid Brown 4 Working Solution for
Histological Staining (0.1% - 1.0% w/v)
This protocol describes the preparation of a working solution for a general histological staining

application, adapted from a protocol for a similar acid dye. The optimal concentration and pH

may need to be adjusted based on the specific tissue and target structures.

Materials:

1% (w/v) Acid Brown 4 stock solution

Distilled or deionized water

1% Acetic acid solution

Graduated cylinders

pH meter or pH indicator strips

Staining jars

Procedure:

Based on the desired final concentration (0.1% to 1.0% w/v), calculate the required volume

of the 1% stock solution. For example, to prepare 100 mL of a 0.5% working solution, you

would use 50 mL of the 1% stock solution.

In a graduated cylinder or beaker, measure the calculated volume of the 1% Acid Brown 4
stock solution.

Add distilled water to reach the final desired volume (e.g., 100 mL).

Mix the solution thoroughly.
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Adjust the pH of the working solution to approximately 5.0 by adding 1% acetic acid

dropwise while monitoring with a pH meter or pH strips.

The working solution is now ready for use in staining protocols. It is recommended to

prepare the working solution fresh for each use.

Application Example: General Histological Staining
Protocol
This is a hypothetical starting protocol for staining formalin-fixed, paraffin-embedded tissue

sections and will likely require optimization.

Deparaffinization and Rehydration:

Xylene: 2 changes, 5 minutes each.

100% Ethanol: 2 changes, 3 minutes each.

95% Ethanol: 2 changes, 3 minutes each.

70% Ethanol: 1 change, 3 minutes.

Distilled Water: 2 changes, 3 minutes each.

Staining:

Immerse slides in the Acid Brown 4 working solution for 1-5 minutes.

Rinsing:

Briefly rinse the slides in a 0.2% acetic acid solution for 10-30 seconds to differentiate and

remove excess stain.

Rinse slides in distilled water.

Dehydration and Mounting:

95% Ethanol: 1 minute.
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100% Ethanol: 2 changes, 1 minute each.

Xylene or xylene substitute: 2 changes, 2 minutes each.

Mount with a permanent mounting medium.

Visualizations

1% Stock Solution Preparation Working Solution Preparation (0.1% - 1.0%)

Weigh 1.0 g
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Distilled Water
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with Distilled Water Store in Amber Bottle Dilute 1% Stock Solution
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with 1% Acetic Acid
Working Solution

Ready for Use
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Caption: Workflow for the preparation of Acid Brown 4 stock and working solutions.
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Caption: General histological staining protocol using Acid Brown 4.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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